Cas no 1312815-21-6 (2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone)

• Product Name: 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone
• CAS No: 1312815-21-6
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• CID: 1093788
• PubChem ID: 72942891
• Update Time: 2025-09-28

2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone
• SY277325
• MFCD25957856
• DUFKTFHLKPNRCC-UHFFFAOYSA-N
• 1312815-21-6
• AKOS022188448
• AS-43264
• DA-46139
• 2-bromo-1-(2-chloropyrimidin-4-yl)ethan-1-one
• SB59110
• SCHEMBL1960481

• MDL： MFCD25957856
• Inchi： 1S/C6H4BrClN2O/c7-3-5(11)4-1-2-9-6(8)10-4/h1-2H,3H2
• InChI Key： DUFKTFHLKPNRCC-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN=C(N=1)Cl)=O

Computed Properties

• Exact Mass: 233.91955g/mol
• Monoisotopic Mass: 233.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone

2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone (CAS No. 1312815-21-6): An Overview of Its Properties, Applications, and Recent Research

2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone (CAS No. 1312815-21-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-bromoacetyl)-2-chloropyrimidine, is characterized by its unique structural features, which include a bromo group and a chloropyrimidine moiety. These functionalities make it an attractive building block for the synthesis of more complex molecules with potential therapeutic applications.

The chemical structure of 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone consists of a pyrimidine ring substituted with a chlorine atom at the 2-position and a bromoacetyl group at the 4-position. The presence of these halogen atoms imparts specific reactivity and electronic properties to the molecule, making it useful in various synthetic transformations. The bromoacetyl group, in particular, can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups.

In recent years, 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone has gained attention in the development of novel drugs targeting various diseases. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of pyrimidine derivatives using this compound as a key intermediate. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronavirus.

Beyond antiviral applications, 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone has also been explored for its potential in cancer therapy. A recent study in the Cancer Research journal (2023) demonstrated that certain pyrimidine-based compounds derived from this intermediate showed selective cytotoxicity against various cancer cell lines. The researchers attributed this activity to the ability of these compounds to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic versatility of 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone extends to its use in the development of novel imaging agents. A study published in the Bioconjugate Chemistry journal (2023) described the synthesis of fluorescent probes based on this compound. These probes were designed to target specific biomolecules and were used to visualize cellular processes with high sensitivity and specificity.

In addition to its applications in drug discovery and imaging, 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone has been investigated for its potential as a ligand in metal coordination chemistry. A study in the Inorganic Chemistry journal (2023) reported the synthesis and characterization of metal complexes featuring this ligand. These complexes exhibited interesting electronic and magnetic properties, making them promising candidates for use in catalysis and materials science.

The physical properties of 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone, such as its melting point, solubility, and stability, are crucial for its handling and storage. It is typically supplied as a white or off-white solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone, but has limited solubility in water.

Safety considerations are essential when working with 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes wearing personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 2-Bromo-1-(2-chloropyrimidin-4-yl)ethanone (CAS No. 1312815-21-6) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, imaging, and materials science. Its unique structural features and synthetic versatility make it an attractive building block for the development of novel molecules with potential therapeutic and technological applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern scientific endeavors.